7-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

• IUPAC Name: 7-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C12H17NO/c1-13-12-5-3-4-9-6-7-10(14-2)8-11(9)12/h6-8,12-13H,3-5H2,1-2H3
• InChI Key: BANZPNLDKYYYIN-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCC2=C1C=C(C=C2)OC
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

7-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine, also known as 7-MeO-MN, is a psychoactive compound that belongs to the family of tryptamines. It is a derivative of serotonin and has been found to have various biochemical and physiological effects.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • Synthesis techniques for related compounds, like 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine, have been developed, highlighting the chemical reactions and yields involved in producing these compounds (Öztaşkın, Göksu, & SeÇen, 2011).
  • Research has also focused on the crystal structures of tetrahydronaphthalene derivatives, providing insights into their molecular conformations (Kaiser, Weil, Gärtner, & Enev, 2023).

• Pharmacological Applications :

  • Compounds similar to 7-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine have been investigated for their dopaminergic activities. This includes the study of their binding and activity at the sigma(1) receptor, which is relevant for potential treatments in neurology and oncology (Berardi et al., 2005).
  • Studies on the synthesis of related compounds have been conducted with an eye toward their potential use as intermediates in the production of bioactive compounds, such as serotonin receptor agonists (Orsini, Sello, Travaini, & Gennaro, 2002).

• Chemical Behavior and Reactions :

  • Investigations into the electron transfer reactions of related tetrahydronaphthalene derivatives have provided insights into their chemical reactivity and potential applications in synthetic chemistry (Kojima, Sakuragi, & Tokumaru, 1989).

• Potential in Medicinal Chemistry :

  • Research has been conducted on analogues of the compound, examining their binding affinities and selectivities for receptor subtypes, and exploring their potential in tumor research and therapy (Berardi et al., 2005).
  • The exploration of enantioselective syntheses of related compounds has implications for the development of chiral drugs and for understanding the stereochemical requirements of bioactive molecules (Schmalz, Kiehl, Korell, & Lex, 2003).